N-{[4-Butyl-5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-YL]methyl}-4-methoxybenzamide

• Molecular Formula: C23H26FN5O3S
• Molecular Weight: 471.5 g/mol
• IUPAC Name: N-[[4-butyl-5-[2-(2-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C23H26FN5O3S/c1-3-4-13-29-20(14-25-22(31)16-9-11-17(32-2)12-10-16)27-28-23(29)33-15-21(30)26-19-8-6-5-7-18(19)24/h5-12H,3-4,13-15H2,1-2H3,(H,25,31)(H,26,30)
• InChI Key: WMKSMSPJOIIEBU-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=C1SCC(=O)NC2=CC=CC=C2F)CNC(=O)C3=CC=C(C=C3)OC

Description

N-{[4-Butyl-5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-YL]methyl}-4-methoxybenzamide: is a complex organic compound with a unique structure.

• It contains a benzamide core substituted with a 4-methoxy group and a 4-butyl-5-({[(2-fluorophenyl)carbamoyl]methyl}sulfanyl)-4H-1,2,4-triazol-3-YL side chain.
• The compound’s systematic name reflects its substituents and functional groups.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps.

Reaction Conditions: The reaction typically occurs under mild conditions using a palladium catalyst and a base.

Industrial Production: While I don’t have specific industrial production details, large-scale synthesis would likely involve optimization for yield and cost-effectiveness.

Chemical Reactions Analysis

Reactions: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents: Reagents like N-bromosuccinimide (NBS) can be used for benzylic bromination.

Major Products: The products formed depend on the specific reaction conditions and functional groups involved.

Scientific Research Applications

Chemistry: Researchers may explore its reactivity, stability, and applications in organic synthesis.

Biology: Investigating its interactions with biological molecules, such as enzymes or receptors.

Medicine: Assessing its potential as a drug candidate or targeting specific pathways.

Industry: Possible applications in materials science or catalysis.

Mechanism of Action

• The compound’s mechanism likely involves binding to specific molecular targets (e.g., receptors, enzymes) and modulating cellular pathways.
• Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Unfortunately, I don’t have direct information on similar compounds. researchers would compare its properties, reactivity, and biological effects with related structures.

Remember that this compound’s detailed investigation requires specialized research and experimentation